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Compound of Interest |
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Compound Name: [Benzyl(cyclopropylmethyl)amino]

ethanol

Cat. No.: B581519

\ J

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development. The information provided is based on available data for 2-
[Benzyl(cyclopropylmethyl)amino]ethanol and structurally similar compounds. A specific
Safety Data Sheet (SDS) for this compound was not found at the time of writing. Therefore, this
compound should be handled as a substance of unknown toxicity, and a thorough, site-specific
risk assessment should be conducted before use.

Introduction

2-[Benzyl(cyclopropylmethyl)amino]ethanol is a research chemical with potential
applications in medicinal chemistry and drug development.[1] Its structural motifs, including the
benzyl, cyclopropylmethyl, and ethanolamine groups, are found in various biologically active
molecules. This guide provides a summary of the available safety and handling information,
physical and chemical properties, and generalized experimental workflows relevant to its
synthesis and safety assessment. Given the limited specific toxicological data, a cautious
approach is paramount.

Physical and Chemical Properties
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The known physical and chemical properties of 2-[Benzyl(cyclopropylmethyl)amino]ethanol
are summarized in the table below.

Property Value Source
2-

IUPAC Name [benzyl(cyclopropylmethyl)ami [1]
nolethanol

CAS Number 1249321-20-7 [2]

Molecular Formula C13H19NO [2][3]

Molecular Weight 205.30 g/mol [21[3114]
C1=CC=C(C=C1)CN(Cco)CcC

SMILES [2]
2CC2

Safety and Handling

Due to the absence of a specific Safety Data Sheet (SDS) for 2-
[Benzyl(cyclopropylmethyl)amino]ethanol, the following safety and handling precautions are
derived from data on structurally related amino alcohols, such as N-benzylethanolamine and N-
benzyl-N-methylethanolamine.

GHS Hazard Classification (Inferred)

Based on the hazard classifications of similar compounds, 2-
[Benzyl(cyclopropylmethyl)amino]ethanol should be treated as potentially hazardous. The
inferred GHS classifications are:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.
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Pictograms:

walt text

Signal Word: Warning
Hazard Statements (Inferred):

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should guide the selection of appropriate PPE. The following
are minimum recommendations:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
 Skin Protection:
o Wear a flame-retardant laboratory coat.

o Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for integrity before
use.

o Respiratory Protection: If working with the material outside of a fume hood or if aerosols may
be generated, use a NIOSH-approved respirator with an appropriate cartridge.

Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.

¢ Avoid direct contact with skin, eyes, and clothing.
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Do not breathe dust, fumes, gas, mist, vapors, or spray.

Use spark-proof tools and explosion-proof equipment if the material is flammable.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents and acids.

First Aid Measures

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or
doctor/physician if you feel unwell.

 If on Skin: Remove all contaminated clothing immediately. Wash skin with plenty of soap and
water. If skin irritation occurs, get medical advice/attention.

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

Experimental Protocols & Workflows

No specific experimental protocols for 2-[Benzyl(cyclopropylmethyl)amino]ethanol were
found. The following sections provide generalized workflows for its synthesis and safety
assessment.

Synthesis Workflow: Reductive Amination

A common method for the synthesis of compounds like 2-
[Benzyl(cyclopropylmethyl)amino]ethanol is reductive amination. The following diagram
illustrates a typical workflow for this process.
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Reactant Preparation

Cyclopropanecarboxaldehyde 2-Chloroethanol (or similar)

Synthesis
\

Combine reactants in a suitable solvent

Add reducing agent (e.g., NaBH(OAc)3)

Stir at controlled temperature

Work-up and Purification
\

Quench reaction

Y

Extract with organic solvent

Y

Dry organic layer

Y

Concentrate under reduced pressure

Y

Purify by column chromatography

Characterize product (NMR, MS, etc.)
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Information Gathering

Literature search for compound and analogs Search for Safety Data Sheet (SDS) In silico toxicity prediction (optional)

Hazard Identification
\ 4

Identify potential physical and health hazards

Exposure Assessment
\ 4

Assess potential routes of exposure

A4

Estimate potential exposure levels

Risk Characterization & Control

Characterize risks to personnel

Develop engineering and administrative controls

Select appropriate Personal Protective Equipment (PPE)

Review and Documentation

Document Standard Operating Procedure (SOP)

Review and approve SOP

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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